Cas no 916172-89-9 (1H-Pyrrolo[2,3-b]pyridine, 4-[3-[(4-methyl-1-piperazinyl)methyl]phenyl]-)

1H-Pyrrolo[2,3-b]pyridine, 4-[3-[(4-methyl-1-piperazinyl)methyl]phenyl]- structure
916172-89-9 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine, 4-[3-[(4-methyl-1-piperazinyl)methyl]phenyl]-
CAS No:916172-89-9
MF:C19H22N4
MW:306.404783725739
CID:1965055
PubChem ID:11998309
Update Time:2025-04-21

1H-Pyrrolo[2,3-b]pyridine, 4-[3-[(4-methyl-1-piperazinyl)methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine, 4-[3-[(4-methyl-1-piperazinyl)methyl]phenyl]-
    • 4-[3-(4-methyl-piperazin-1-ylmethyl)-phenyl]-1H-pyrrolo[2,3-b]pyridine
    • DB-305444
    • 916172-89-9
    • SCHEMBL1718693
    • Inchi: 1S/C19H22N4/c1-22-9-11-23(12-10-22)14-15-3-2-4-16(13-15)17-5-7-20-19-18(17)6-8-21-19/h2-8,13H,9-12,14H2,1H3,(H,20,21)
    • InChI Key: ABNQLMHYRYVUFU-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=C(C3C=CN=C4C=3C=CN4)C=2)CCN(C)CC1

Computed Properties

  • Exact Mass: 306.18444672Da
  • Monoisotopic Mass: 306.18444672Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 35.2Ų
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